Cas no 138736-92-2 ((1S,2S)-3,3-DiMethoxy-1,2-cyclobutanediMethanol)

• Product Name: (1S,2S)-3,3-DiMethoxy-1,2-cyclobutanediMethanol
• CAS No: 138736-92-2
• MF: C₈H₁₆O₄
• MW: 176.210243225098
• CID: 1004699
• PubChem ID: 11008449
• Update Time: 2025-04-20

(1S,2S)-3,3-DiMethoxy-1,2-cyclobutanediMethanol Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-3,3-DiMethoxy-1,2-cyclobutanediMethanol
• (2S,3R)-(+)-bis[hydroxymethyl]-1,1-dimethoxycyclobutane
• 138736-92-2
• ((1S,2S)-3,3-Dimethoxycyclobutane-1,2-diyl)dimethanol
• DB-289678
• AKOS030241069
• starbld0006661
• SCHEMBL9025968
• DTXSID401242221
• J-500436
• [(1S,2S)-2-(hydroxymethyl)-3,3-dimethoxycyclobutyl]methanol

• Inchi： 1S/C8H16O4/c1-11-8(12-2)3-6(4-9)7(8)5-10/h6-7,9-10H,3-5H2,1-2H3/t6-,7-/m1/s1
• InChI Key： GFOWJYFIBONBSM-RNFRBKRXSA-N
• SMILES： O(C)C1(C[C@H](CO)[C@H]1CO)OC

Computed Properties

• Exact Mass: 176.10488
• Monoisotopic Mass: 176.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols